Cas no 863226-27-1 (Benzoic acid, 3-amino-2-methoxy-5-methyl-, methyl ester)

Benzoic acid, 3-amino-2-methoxy-5-methyl-, methyl ester structure
863226-27-1 structure
Product name:Benzoic acid, 3-amino-2-methoxy-5-methyl-, methyl ester
CAS No:863226-27-1
MF:C10H13NO3
MW:195.215
CID:4250887
PubChem ID:50853294

Benzoic acid, 3-amino-2-methoxy-5-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-amino-2-methoxy-5-methyl-, methyl ester
    • 3-Amino-2-methoxy-5-methyl-benzoic acid methyl ester
    • methyl 3-amino-2-methoxy-5-methylbenzoate
    • AKOS005150598
    • 863226-27-1
    • Inchi: InChI=1S/C10H13NO3/c1-6-4-7(10(12)14-3)9(13-2)8(11)5-6/h4-5H,11H2,1-3H3
    • InChI Key: BMBSYQDWTWDOPD-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 195.09
  • Monoisotopic Mass: 195.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 61.6A^2

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